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In the high-stakes world of industrial chemistry and pharmaceutical development, the choice of

catalyst can make or break the economic viability of a process. For decades, platinum-group

metals like palladium and rhodium have dominated the landscape. However, iridium, once

considered a less active alternative, has emerged as a powerhouse catalyst, offering significant

advantages in efficiency and selectivity in key industrial reactions. This guide provides an

objective comparison of iridium catalysts with their traditional counterparts, supported by

performance data and experimental insights, to aid researchers, scientists, and drug

development professionals in making informed decisions.

At a Glance: Iridium's Competitive Edge
Iridium's rising prominence stems from its exceptional performance in crucial industrial

processes, most notably in methanol carbonylation (the Cativa™ process), asymmetric

hydrogenation, and C-H activation. While iridium carries a high initial cost, its superior

efficiency, stability, and selectivity often translate to lower operational costs, reduced waste,

and higher product purity, making it a compelling long-term investment.

Cost and Performance: A Quantitative Comparison
The decision to use an iridium catalyst is a complex equation of upfront cost versus long-term

performance gains. The following tables provide a summary of current market prices for key

platinum-group metals and a comparison of performance metrics for iridium versus rhodium

and palladium in representative industrial applications.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b8735936?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8735936?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 1: Precious Metal Catalyst Price Comparison
(October 2025)

Metal
Price per Troy
Ounce (USD)

Price per Gram
(USD)

Key Industrial
Applications

Iridium ~$4,500[1] ~$145 - $160[2]

Acetic Acid Synthesis

(Cativa™),

Asymmetric

Hydrogenation, C-H

Activation,

Electrocatalysis

Rhodium ~$8,075[1] ~$260 - $280[3]

Acetic Acid Synthesis

(Monsanto),

Hydroformylation,

Automotive Catalytic

Converters

Palladium ~$1,431[1] ~$46[4]

Cross-Coupling

Reactions (e.g.,

Suzuki, Stille),

Hydrogenation,

Automotive Catalytic

Converters

Note: Prices are subject to market volatility.

Table 2: Performance Comparison of Iridium and
Rhodium in Acetic Acid Synthesis
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Feature
Cativa™ Process (Iridium-
based)

Monsanto Process
(Rhodium-based)

Catalyst
[Ir(CO)₂I₂]⁻ with promoters

(e.g., Ru complexes)[5]
[Rh(CO)₂I₂]⁻

Water Concentration
Lower (enabling process

efficiencies)[5]
Higher

Reaction Rate

High, with oxidative addition of

CH₃I being ~150 times

faster[6]

High, but generally lower than

Cativa™ under optimized

conditions

By-products

Reduced formation of by-

products like propionic acid[5]

[7]

Higher levels of by-products

CO Utilization More efficient[8] Less efficient

Catalyst Stability
High stability under a wide

range of conditions[7]

Prone to precipitation,

requiring stricter process

control

Overall Efficiency

Greener and more efficient,

has largely supplanted the

Monsanto process[9]

Less efficient and less

environmentally friendly

Table 3: Performance Comparison of Iridium and
Palladium in Key Pharmaceutical Synthesis Reactions
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Reaction Type Iridium Catalysts Palladium Catalysts

Asymmetric Hydrogenation

High Enantiomeric Excess

(ee): Often >99% for

challenging substrates.[10]

High Turnover Numbers

(TON): Can reach up to 4000.

[11]

Less commonly used for

asymmetric hydrogenation of a

broad range of substrates

compared to iridium and

rhodium.

C-H Activation/Borylation

High Selectivity: Enables

functionalization at previously

inaccessible positions.[12]

High Turnover Numbers

(TON): Can exceed 10,000.

[13]

Widely used for C-H activation,

but iridium often offers

complementary or superior

selectivity for certain

applications.

Cross-Coupling Reactions
Emerging as a versatile

catalyst.

The undisputed workhorse for

a vast range of cross-coupling

reactions (e.g., Suzuki, Heck,

Stille).

Key Industrial Applications and Experimental
Protocols
The Cativa™ Process for Acetic Acid Synthesis
The iridium-catalyzed Cativa™ process is a prime example of where iridium's higher initial cost

is justified by superior performance. It is a greener and more efficient method for producing

acetic acid compared to the rhodium-based Monsanto process.[9] The key to the Cativa™

process is the high stability of the iridium catalyst, which allows for operation at lower water

concentrations, reducing the energy-intensive drying stages and minimizing the formation of

by-products.[5][7]

Experimental Protocol: Methanol Carbonylation (Cativa™ Process)

Catalyst System: The active catalyst is typically an anionic iridium complex, [Ir(CO)₂I₂]⁻,

generated in situ.[5] The system is enhanced by promoters, which can be carbonyl
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complexes of metals like ruthenium, osmium, or tungsten, or simple iodide complexes of

zinc, cadmium, or indium.[7]

Reactants: Methanol and carbon monoxide are the primary reactants. Methyl iodide is used

as a promoter.

Reaction Conditions: The reaction is typically carried out in a continuous stirred-tank reactor

at temperatures of 150-200°C and pressures of 30-60 atm. Acetic acid serves as the solvent.

The water concentration is a critical parameter and is generally kept low.

Procedure:

The iridium catalyst, promoter, and methyl iodide are dissolved in acetic acid in the

reactor.

Methanol and carbon monoxide are continuously fed into the reactor.

The reaction mixture is maintained at the desired temperature and pressure.

The product, acetic acid, is continuously removed and purified through distillation. The

catalyst is recycled back into the reactor.

Continuous Stirred-Tank Reactor (CSTR)

Separation & PurificationMethanol

Methanol Carbonylation
(150-200°C, 30-60 atm)

Flash Vessel

Product Mixture

CO

Recycled Catalyst
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Cativa™ Process Workflow Diagram.

Asymmetric Hydrogenation in Pharmaceutical Synthesis
The synthesis of chiral molecules is of paramount importance in the pharmaceutical industry.

Iridium catalysts, particularly those with chiral ligands, have proven to be exceptionally effective

for the asymmetric hydrogenation of prochiral olefins and imines, delivering high enantiomeric

excess (ee) and yields.[10][11] This allows for the production of single-enantiomer drugs, which

can have improved efficacy and reduced side effects.

Experimental Protocol: Iridium-Catalyzed Asymmetric Hydrogenation of an Imine

Catalyst: A common precursor is [Ir(COD)Cl]₂ (COD = 1,5-cyclooctadiene), which is

combined with a chiral phosphine ligand (e.g., a derivative of BINAP or a P,N-ligand).

Substrate: A prochiral imine.

Reagents: Hydrogen gas (H₂), often under pressure. An additive like an iodine source may

be used to enhance catalyst activity.

Solvent: A suitable organic solvent such as dichloromethane (DCM), methanol (MeOH), or

toluene.

Procedure:

In a glovebox, the iridium precursor and the chiral ligand are dissolved in the solvent in a

high-pressure reactor.

The solution is stirred to allow for the formation of the active catalyst complex.

The imine substrate is added to the reactor.

The reactor is sealed, purged with hydrogen, and then pressurized to the desired H₂

pressure (e.g., 10-50 atm).

The reaction is stirred at a specific temperature (e.g., room temperature to 80°C) until the

reaction is complete (monitored by techniques like TLC or GC).

The pressure is released, and the solvent is removed under reduced pressure.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.researchgate.net/publication/41896777_Iridium-Catalyzed_Asymmetric_Hydrogenation_of_Imines
https://www.mdpi.com/2073-4344/12/2/164
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8735936?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The crude product is purified by column chromatography to yield the chiral amine. The

enantiomeric excess is determined by chiral HPLC.
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Cost-Effective in the Long Term
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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